Cas no 80819-67-6 (1-(1-Benzyl-1H-1,2,3-triazol-4-yl)ethan-1-one)
1-(1-Benzyl-1H-1,2,3-triazol-4-yl)ethan-1-one is a heterocyclic compound featuring a benzyl-substituted 1,2,3-triazole core with an acetyl functional group at the 4-position. This structure imparts versatility in synthetic applications, particularly in click chemistry and pharmaceutical intermediates. The benzyl group enhances solubility in organic solvents, facilitating reactions under mild conditions. The acetyl moiety offers a reactive site for further functionalization, making it valuable for derivatization in drug discovery and material science. Its stability under standard laboratory conditions ensures reliable handling and storage. The compound’s well-defined reactivity profile makes it a useful building block for constructing complex molecular architectures in medicinal and agrochemical research.
80819-67-6 structure
Product Name:1-(1-Benzyl-1H-1,2,3-triazol-4-yl)ethan-1-one
CAS No:80819-67-6
MF:C11H11N3O
MW:201.224541902542
CID:1069796
PubChem ID:11622528
Update Time:2025-05-28
1-(1-Benzyl-1H-1,2,3-triazol-4-yl)ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(1-Benzyl-1H-1,2,3-triazol-4-yl)ethan-1-one
- 1-(1-benzyl-1H-1,2,3-triazol-4-yl)ethanone
- SCHEMBL14706717
- 1-(1-benzyltriazol-4-yl)ethanone
- 80819-67-6
- MFCD02317538
- CS-0331019
- EH-0713
- AKOS016028487
- 1-(1-BENZYL-1,2,3-TRIAZOL-4-YL)ETHANONE
- DB-336625
-
- MDL： MFCD02317538
- Inchi： 1S/C11H11N3O/c1-9(15)11-8-14(13-12-11)7-10-5-3-2-4-6-10/h2-6,8H,7H2,1H3
- InChI Key： XDYCFDHINZDZPZ-UHFFFAOYSA-N
- SMILES： O=C(C)C1=CN(CC2C=CC=CC=2)N=N1
Computed Properties
- Exact Mass: 201.090211983g/mol
- Monoisotopic Mass: 201.090211983g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 226
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 47.8Ų
Experimental Properties
- Color/Form: NA
- Density: 1.2±0.1 g/cm3
- Boiling Point: 383.2±44.0 °C at 760 mmHg
- Flash Point: 198.0±31.5 °C
1-(1-Benzyl-1H-1,2,3-triazol-4-yl)ethan-1-one Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃
1-(1-Benzyl-1H-1,2,3-triazol-4-yl)ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR303281-500mg |
1-(1-Benzyl-1H-1,2,3-triazol-4-yl)ethan-1-one |
80819-67-6 | 500mg |
£140.00 | 2023-09-02 | ||
| Apollo Scientific | OR303281-1g |
1-(1-Benzyl-1H-1,2,3-triazol-4-yl)ethan-1-one |
80819-67-6 | 1g |
£185.00 | 2023-09-02 | ||
| Chemenu | CM525665-1g |
1-(1-Benzyl-1H-1,2,3-triazol-4-yl)ethanone |
80819-67-6 | 95% | 1g |
$226 | 2024-07-23 | |
| Chemenu | CM525665-5g |
1-(1-Benzyl-1H-1,2,3-triazol-4-yl)ethanone |
80819-67-6 | 95% | 5g |
$670 | 2024-07-23 | |
| A2B Chem LLC | AH71522-1mg |
1-(1-Benzyl-1H-1,2,3-triazol-4-yl)ethanone |
80819-67-6 | >97% | 1mg |
$201.00 | 2024-04-19 | |
| A2B Chem LLC | AH71522-5mg |
1-(1-Benzyl-1H-1,2,3-triazol-4-yl)ethanone |
80819-67-6 | >97% | 5mg |
$214.00 | 2024-04-19 | |
| A2B Chem LLC | AH71522-10mg |
1-(1-Benzyl-1H-1,2,3-triazol-4-yl)ethanone |
80819-67-6 | >97% | 10mg |
$240.00 | 2024-04-19 | |
| A2B Chem LLC | AH71522-500mg |
1-(1-Benzyl-1H-1,2,3-triazol-4-yl)ethanone |
80819-67-6 | >97% | 500mg |
$302.00 | 2024-04-19 | |
| A2B Chem LLC | AH71522-1g |
1-(1-Benzyl-1H-1,2,3-triazol-4-yl)ethanone |
80819-67-6 | >97% | 1g |
$392.00 | 2024-04-19 | |
| Key Organics Ltd | EH-0713-1MG |
1-(1-benzyl-1H-1,2,3-triazol-4-yl)ethan-1-one |
80819-67-6 | >97% | 1mg |
£37.00 | 2025-02-09 |
1-(1-Benzyl-1H-1,2,3-triazol-4-yl)ethan-1-one Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:80819-67-6)1-(1-Benzyl-1H-1,2,3-triazol-4-yl)ethan-1-one
Order Number:A1233910
Stock Status:in Stock
Quantity:1g/5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 18:55
Price ($):205/616
Email:sales@amadischem.com
1-(1-Benzyl-1H-1,2,3-triazol-4-yl)ethan-1-one Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
80819-67-6 (1-(1-Benzyl-1H-1,2,3-triazol-4-yl)ethan-1-one) Related Products
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:80819-67-6)1-(1-Benzyl-1H-1,2,3-triazol-4-yl)ethan-1-one
Purity:99%/99%
Quantity:1g/5g
Price ($):205/616